Cas no 175204-07-6 (2-Fluoro-6-(4-fluorophenoxy)benzonitrile)

2-Fluoro-6-(4-fluorophenoxy)benzonitrile structure
175204-07-6 structure
Product Name:2-Fluoro-6-(4-fluorophenoxy)benzonitrile
CAS No:175204-07-6
MF:C13H7F2NO
MW:231.197590112686
MDL:MFCD00068202
CID:137313
PubChem ID:2737320
Update Time:2025-04-19

2-Fluoro-6-(4-fluorophenoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-6-(4-fluorophenoxy)benzonitrile
    • Benzonitrile,2-fluoro-6-(4-fluorophenoxy)-
    • 6-fluoro-2-(4-fluorophenoxy)benzenecarbonitrile
    • CDS1_000885
    • DivK1c_001925
    • Maybridge1_005637
    • Oprea1_215696
    • SureCN2127151
    • 2-CYANO-3,4'-DIFLUORODIPHENYL ETHER
    • 2-Fluoro-6-(4-fluorophenoxy)benzonitrile97%
    • 2-Fluoro-6-(4-fluorophenoxy)benzonitrile 97%
    • 2-fluoro-6-(4-fluorophenoxy)benzonitrile, AldrichCPR
    • FT-0612376
    • HMS557I05
    • NOPNZSQHYZPSSX-UHFFFAOYSA-N
    • PS-7706
    • A811900
    • 2-fluoro-6-(4fluorophenoxy)benzonitrile
    • 175204-07-6
    • Benzonitrile, 2-fluoro-6-(4-fluorophenoxy)-
    • SCHEMBL2127151
    • AKOS015911381
    • MWP 01109
    • 2-fluoro-6-(4-fluorophenoxy) benzonitrile
    • DTXSID80371987
    • MFCD00068202
    • MDL: MFCD00068202
    • Inchi: 1S/C13H7F2NO/c14-9-4-6-10(7-5-9)17-13-3-1-2-12(15)11(13)8-16/h1-7H
    • InChI Key: NOPNZSQHYZPSSX-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1C#N)OC1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 231.05000
  • Monoisotopic Mass: 231.04957017g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.4
  • Topological Polar Surface Area: 33Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 73 °C
  • PSA: 33.02000
  • LogP: 3.62878
  • Solubility: Not determined

2-Fluoro-6-(4-fluorophenoxy)benzonitrile Security Information

2-Fluoro-6-(4-fluorophenoxy)benzonitrile Pricemore >>

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